Cas no 2229354-45-2 (3-(aminomethyl)-3-2-(thiophen-3-yl)ethylcyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-2-(thiophen-3-yl)ethylcyclobutan-1-ol
• CAS No: 2229354-45-2
• MF: C₁₁H₁₇NOS
• MW: 211.323781728745
• CID: 6027924
• PubChem ID: 165685863
• Update Time: 2025-10-31

3-(aminomethyl)-3-2-(thiophen-3-yl)ethylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-2-(thiophen-3-yl)ethylcyclobutan-1-ol
• EN300-1781947
• 3-(aminomethyl)-3-[2-(thiophen-3-yl)ethyl]cyclobutan-1-ol
• 2229354-45-2

• Inchi： 1S/C11H17NOS/c12-8-11(5-10(13)6-11)3-1-9-2-4-14-7-9/h2,4,7,10,13H,1,3,5-6,8,12H2
• InChI Key： CPXWAWAULXIGHO-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCC1(CN)CC(C1)O

Computed Properties

• Exact Mass: 211.10308534g/mol
• Monoisotopic Mass: 211.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74.5Ų

Additional information on 3-(aminomethyl)-3-2-(thiophen-3-yl)ethylcyclobutan-1-ol

Introduction to 3-(Aminomethyl)-3-(2-(Thiophen-3-yl)ethyl)cyclobutan-1-ol (CAS No. 2229354-45-2)

3-(Aminomethyl)-3-(2-(thiophen-3-yl)ethyl)cyclobutan-1-ol (CAS No. 2229354-45-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of cyclobutanol derivatives, which are known for their diverse applications in drug discovery and development.

The molecular structure of 3-(aminomethyl)-3-(2-(thiophen-3-yl)ethyl)cyclobutan-1-ol is characterized by a cyclobutanol core substituted with an aminomethyl group and a thiophene-containing side chain. The cyclobutanol ring provides rigidity and conformational constraint, which can influence the compound's pharmacokinetic properties and receptor binding affinity. The aminomethyl group offers potential for further functionalization, making it an attractive scaffold for medicinal chemists to explore.

Recent studies have highlighted the importance of thiophene-containing compounds in various therapeutic areas, including anti-inflammatory, anticancer, and neuroprotective applications. The presence of the thiophene moiety in 3-(aminomethyl)-3-(2-(thiophen-3-yl)ethyl)cyclobutan-1-ol suggests that it may exhibit similar biological activities, making it a promising candidate for further investigation.

In terms of synthesis, 3-(aminomethyl)-3-(2-(thiophen-3-yl)ethyl)cyclobutan-1-ol can be prepared through a multi-step process involving the coupling of a thiophene-containing alkyl halide with a cyclobutanol derivative, followed by the introduction of the aminomethyl group. The synthetic route has been optimized to achieve high yields and purity, ensuring that the compound is suitable for both preclinical and clinical studies.

The pharmacological profile of 3-(aminomethyl)-3-(2-(thiophen-3-yl)ethyl)cyclobutan-1-ol has been evaluated in several in vitro and in vivo models. Preliminary results indicate that it exhibits potent anti-inflammatory activity by inhibiting key inflammatory mediators such as TNF-alpha and IL-6. Additionally, it has shown promising anticancer effects by inducing apoptosis in various cancer cell lines, including those resistant to conventional therapies.

The mechanism of action of 3-(aminomethyl)-3-(2-(thiophen-3-yl)ethyl)cyclobutan-1-ol is not yet fully understood, but it is believed to involve multiple pathways. One hypothesis is that the compound modulates intracellular signaling cascades involved in inflammation and cell survival. Further research is needed to elucidate the specific molecular targets and mechanisms responsible for its biological activities.

In terms of safety and toxicity, preliminary toxicological studies have shown that 3-(aminomethyl)-3-(2-(thiophen-3-yl)ethyl)cyclobutan-1-ol has a favorable safety profile at therapeutic doses. However, more comprehensive toxicology assessments are required to ensure its safety for long-term use in humans.

The potential applications of 3-(aminomethyl)-3-(2-(thiophen-3-yl)ethyl)cyclobutan-1-ol are diverse and include the treatment of inflammatory diseases, cancer, and neurodegenerative disorders. Its unique structure and promising biological activities make it an attractive candidate for further development as a therapeutic agent.

In conclusion, 3-(aminomethyl)-3-(2-(thiophen-3-y l) ethyl)cyclobutan -1 -ol (CAS No . 2 2 29 354 -45 -2) represents a significant advancement in the field of medicinal chemistry. Ongoing research aims to optimize its pharmacological properties and evaluate its potential as a novel therapeutic agent. As new findings continue to emerge, this compound is poised to play a crucial role in the development of innovative treatments for various diseases.